1,3-Propanesultone

• CAS No.: 1120-71-4
• Product Name: 1,3-Propanesultone
• Molecular Formula: C3H6O3S
• Molecular Weight: 122.15 g/mol
• IUPAC Name: oxathiolane 2,2-dioxide
• Standard InChI: InChI=1S/C3H6O3S/c4-7(5)3-1-2-6-7/h1-3H2
• Standard InChIKey: FSSPGSAQUIYDCN-UHFFFAOYSA-N
• SMILES: C1COS(=O)(=O)C1
• Canonical SMILES: C1COS(=O)(=O)C1
• Boiling Point: 180 °C at 0.039 atm.
• Colorform: COLORLESS LIQ OR WHITE CRYSTALS; White, crystalline solid or a colorless liquid (above 86 degrees F).
• Density: 1.39 (NIOSH, 2016); SPECIFIC GRAVITY: 1.393 @ 40 °C/4 °C; Density (at 25 °C): 1.392 g/cm³; 1.39
• Flash Point: greater than 235 °F (NIOSH, 2016); >110 °C; >235°F
• Melting Point: 86 °F (NIOSH, 2016); 31.5 °C; 31 °C; 86°F
• Physical Description: Propane sultone appears as white crystalline solid or a colorless liquid (above 86°F). Releases a foul odor when melting. (NIOSH, 2016); WHITE CRYSTALS OR COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; White, crystalline solid or a colorless liquid (above 86°F). [Note: Releases a foul odor as it melts.]
• Description: 1,3-Propane sultone is a sultone.; 1,3-Propane sultone is used as a chemical intermediate. No information is available on the acute (short- term), chronic (long-term), reproductive, developmental, and carcinogenic effects of 1,3-propane sultone in humans. In rodents exposed to 1,3-propane sultone via gavage (experimentally placing the chemical in the stomach) and intravenous injection, tumors of the brain and other central nervous system (CNS) tissues have been observed. Leukemia, and tumors of the ear duct, small intestine, kidneys, lung, mammary gland, uterus, and skin have been reported in rodents exposed via gavage, injection, or dermal contact. The International Agency for Research on Cancer (IARC) has classified 1,3-propane sultone as a Group 2B, possible human carcinogen.; Propane sultone appears as white crystalline solid or a colorless liquid (above 86°F). Releases a foul odor when melting. (NIOSH, 2016)
• Solubility: 10 % (NIOSH, 2016); READILY SOL IN KETONES, ESTERS & AROMATIC HYDROCARBONS; INSOL IN ALIPHATIC HYDROCARBONS; SOL IN WATER (100 G/L); Solubility in water, g/100ml: 10 (moderate); 10%
• Synonyms: 3-Hydroxy-1-propanesulfonic Acid γ-Sultone; 2,2-Dioxide 1,2-Oxathiolane; 1,3-Trimethylene Sultone; 3-Hydroxy-1-propanesulfonic Acid γ-Sultone; 3-Hydroxy-1-propanesulfonic Acid Sultone; NSC 42386; Propyl Sultone
• PubChem Compound: 14264
• Last Modified: Nov 11 2021